1-(2,4-Difluorophenyl)propylurea

• IUPAC Name: 1-(2,4-difluorophenyl)propylurea
• InChI: InChI=1S/C10H12F2N2O/c1-2-9(14-10(13)15)7-4-3-6(11)5-8(7)12/h3-5,9H,2H2,1H3,(H3,13,14,15)
• InChI Key: IQTSJCCXQCBGGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(C=C(C=C1)F)F)NC(=O)N
• Molecular Formula: C10H12F2N2O
• Molecular Weight: 214.21 g/mol

Description

1-(2,4-Difluorophenyl)propylurea is a urea derivative featuring a 2,4-difluorophenyl group attached to a propylurea backbone. This compound has garnered interest in medicinal chemistry due to its role as a modulator of nicotinic acetylcholine receptors (nAChRs). Specifically, it acts as an allosteric potentiator of the α4β2 nAChR subtype, a target implicated in neurological disorders such as Alzheimer’s disease and nicotine addiction . Notably, the 1R enantiomer of this compound exhibits potent activity, whereas the 1S enantiomer is inactive, highlighting the importance of stereochemistry in its mechanism .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4-Difluorophenyl)propylurea typically involves the reaction of 2,4-difluoroaniline with propyl isocyanate under controlled conditions. The reaction is carried out in an inert atmosphere, often using solvents like dichloromethane or toluene to facilitate the reaction. The mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete, yielding the desired product after purification .

Industrial Production Methods

Industrial production of 1-(2,4-Difluorophenyl)propylurea follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity. The product is then purified using techniques such as recrystallization or chromatography to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

1-(2,4-Difluorophenyl)propylurea undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding urea derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atoms are replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Urea derivatives with additional functional groups.

Reduction: Amine derivatives.

Substitution: Compounds with substituted nucleophiles replacing the fluorine atoms.

Scientific Research Applications

1-(2,4-Difluorophenyl)propylurea has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,4-Difluorophenyl)propylurea involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues in nAChR Modulation

Key Compound : 3-(1-{[3,5-Bis(1-methylethyl)-1H-pyrazol-1-yl]methyl}-2-methylpropyl)-1-(2,4-difluorophenyl)urea (Urea 1R)

• Enantiomeric Specificity : Only the 1R enantiomer shows activity, a feature shared with 1-(2,4-difluorophenyl)propylurea .
• Structural Distinction : The addition of a pyrazole-isopropyl group enhances receptor subtype selectivity compared to the simpler propylurea scaffold of 1-(2,4-difluorophenyl)propylurea.

Cytotoxic Urea Derivatives in Phenothiazine Series

Key Compounds :

• 1-(2-Chloroethyl)-3-(2-chloro-10H-phenothiazin-10-yl)propylurea ([9])
• 1-(2-Chloroethyl)-3-(2-chloro-10H-phenothiazin-10-yl)butylurea ([10])
• 1-(2-Chloroethyl)-3-(2-trifluoromethyl-10H-phenothiazin-10-yl)butylurea ([12])

Property	1-(2,4-Difluorophenyl)propylurea	Phenothiazine-Urea Derivatives ([9], [10], [12])
Primary Activity	α4β2 nAChR potentiation	Cytotoxicity (anticancer potential)
Key Substituents	2,4-Difluorophenyl	Chloroethyl/phenothiazine/trifluoromethyl groups
Mechanistic Drivers	Stereospecific receptor binding	Dipole moment (Δμ) and molecular orbital energies
Enantiomer Sensitivity	Yes (1R active)	Not reported

Key Findings :

• The cytotoxic activity of phenothiazine-urea derivatives correlates with their dipole moments (Δμ) and molecular orbital energies (e.g., π-LUMO, π-HOMO), unlike 1-(2,4-difluorophenyl)propylurea, which relies on chiral recognition .
• The chloroethyl and trifluoromethyl groups in phenothiazine derivatives enhance alkylating capacity, a property absent in the fluorophenyl group of 1-(2,4-difluorophenyl)propylurea .

Mechanistic and Functional Divergences

• Target Specificity: 1-(2,4-Difluorophenyl)propylurea’s activity is confined to neuronal nAChRs, whereas phenothiazine-urea compounds interact with cellular components (e.g., DNA or enzymes) via alkylation or charge transfer .
• Electron Effects: The electron-withdrawing fluorine atoms in 1-(2,4-Difluorophenyl)propylurea likely stabilize its binding to nAChRs, whereas the electron-deficient chloroethyl groups in phenothiazine derivatives promote reactive interactions .

Research Implications and Gaps

• Therapeutic Potential: 1-(2,4-Difluorophenyl)propylurea’s enantioselectivity makes it a promising candidate for CNS-targeted therapies, while phenothiazine derivatives may serve as anticancer leads .
• Unanswered Questions :
  • Direct comparative studies between these urea derivatives are lacking.
  • The role of fluorine vs. chlorine/trifluoromethyl groups in modulating solubility and bioavailability remains unexplored.